Cas no 1315552-00-1 (5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol)

• Product Name: 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol
• CAS No: 1315552-00-1
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 2086808
• Update Time: 2025-07-15

5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol Chemical and Physical Properties

Names and Identifiers

• 5-[3-Buten-1-yl[(phenylmethoxy)carbonyl]amino]-1,2,5-trideoxy-D-erythro-pent-1-enitol
• Benzyl but-3-en-1-yl((2R,3S)-2,3-dihydroxypent-4-en-1-yl)carbamate
• 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol

• Inchi： 1S/C17H23NO4/c1-3-5-11-18(12-16(20)15(19)4-2)17(21)22-13-14-9-7-6-8-10-14/h3-4,6-10,15-16,19-20H,1-2,5,11-13H2/t15-,16+/m0/s1
• InChI Key： BJEBXJLSSBTDGZ-JKSUJKDBSA-N
• SMILES： O[C@@H]([C@H](C=C)O)CN(C(=O)OCC1C=CC=CC=1)CCC=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 353
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol

Comprehensive Overview of 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol (CAS No. 1315552-00-1)

The compound 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol (CAS No. 1315552-00-1) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a butenyl group and a phenylmethoxy carbonyl moiety, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its unique stereochemistry and functional groups, which enable precise modifications for drug discovery and development.

In recent years, the demand for chiral building blocks like 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's D-erythro configuration is particularly noteworthy, as it mimics natural sugar derivatives, making it relevant for glycomimetics and carbohydrate-based therapeutics. Such applications align with current trends in personalized medicine and targeted drug delivery, topics frequently searched by professionals in the field.

The synthesis of CAS No. 1315552-00-1 involves multi-step organic reactions, including protecting group strategies and stereoselective transformations. These methods are often discussed in academic forums and patent literature, reflecting the compound's role in cutting-edge research. Notably, its enitol backbone provides a scaffold for designing enzyme inhibitors or receptor modulators, addressing common queries about small-molecule drug design.

From an industrial perspective, 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol is produced under stringent quality controls to ensure purity and reproducibility. Suppliers emphasize its use in high-throughput screening and combinatorial chemistry, key areas in modern drug discovery. The compound's CAS registry number (1315552-00-1) is frequently cited in regulatory documents and material safety data sheets, underscoring its importance in compliant research environments.

Future applications of this compound may expand into bioconjugation and prodrug development, areas gaining traction in cancer therapy and infectious disease research. Its compatibility with click chemistry protocols further enhances its utility, a topic widely explored in recent publications. As the scientific community seeks sustainable and efficient synthetic routes, 1315552-00-1 remains a focal point for innovation.

In summary, 5-3-Buten-1-yl(phenylmethoxy)carbonylamino-1,2,5-trideoxy-D-erythro-pent-1-enitol exemplifies the intersection of organic synthesis and therapeutic innovation. Its structural versatility and relevance to trending topics like precision medicine ensure its continued prominence in scientific discourse. Researchers and manufacturers alike prioritize this compound for its potential to address unmet medical needs through rational molecular design.